Cas no 2097992-83-9 (5-(6-Chloro-2-methylpyrimidin-4-yl)octahydrofuro[3,4-c]pyridine)

• Product Name: 5-(6-Chloro-2-methylpyrimidin-4-yl)octahydrofuro[3,4-c]pyridine
• CAS No: 2097992-83-9
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 5725245
• PubChem ID: 121202099
• Update Time: 2025-07-18

5-(6-Chloro-2-methylpyrimidin-4-yl)octahydrofuro[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(6-chloro-2-methylpyrimidin-4-yl)octahydrofuro[3,4-c]pyridine
• 2097992-83-9
• AKOS026710278
• F1907-5909
• Furo[3,4-c]pyridine, 5-(6-chloro-2-methyl-4-pyrimidinyl)octahydro-
• 5-(6-Chloro-2-methylpyrimidin-4-yl)octahydrofuro[3,4-c]pyridine

• Inchi： 1S/C12H16ClN3O/c1-8-14-11(13)4-12(15-8)16-3-2-9-6-17-7-10(9)5-16/h4,9-10H,2-3,5-7H2,1H3
• InChI Key： DZJZKAPKVLUUDF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)N1CCC2COCC2C1

Computed Properties

• Exact Mass: 253.0981898g/mol
• Monoisotopic Mass: 253.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 402.7±40.0 °C(Predicted)
• pka: 3.80±0.39(Predicted)

Additional information on 5-(6-Chloro-2-methylpyrimidin-4-yl)octahydrofuro[3,4-c]pyridine

Comprehensive Overview of 5-(6-Chloro-2-methylpyrimidin-4-yl)octahydrofuro[3,4-c]pyridine (CAS No. 2097992-83-9)

The compound 5-(6-Chloro-2-methylpyrimidin-4-yl)octahydrofuro[3,4-c]pyridine (CAS No. 2097992-83-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its pyrimidine and furopyridine moieties, this compound exhibits potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Its chloro and methyl substituents further enhance its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing interest in pyrimidine derivatives due to their broad biological activities, including antimicrobial, antiviral, and anticancer properties. The octahydrofuro[3,4-c]pyridine scaffold, a less explored framework, adds a layer of complexity and novelty, positioning this compound as a candidate for innovative therapeutic development. Researchers are particularly intrigued by its potential role in central nervous system (CNS) drug design, given the structural resemblance to known neuroactive agents.

From a synthetic perspective, CAS No. 2097992-83-9 presents challenges and opportunities. The chloro-methylpyrimidine group offers a reactive site for further functionalization, while the fused bicyclic system demands precise stereochemical control during synthesis. Advances in catalysis and green chemistry have enabled more efficient routes to such complex architectures, aligning with the industry's push for sustainable methodologies.

In the context of AI-driven drug discovery, this compound has been flagged in virtual screening campaigns due to its favorable ligand efficiency and drug-likeness scores. Computational models predict high binding affinity for kinases and GPCRs, sparking collaborations between academia and biotech firms to explore its mechanistic pathways. Such interdisciplinary approaches are reshaping how we identify and optimize lead compounds.

Market trends indicate rising demand for high-value intermediates like 5-(6-Chloro-2-methylpyrimidin-4-yl)octahydrofuro[3,4-c]pyridine, driven by the expansion of precision medicine and personalized therapeutics. Suppliers are scaling up production to meet the needs of contract research organizations (CROs) and pharmaceutical giants, with stringent quality controls to ensure batch-to-batch consistency.

For researchers, key questions often revolve around the compound's solubility, stability, and bioavailability—critical parameters for preclinical development. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and confirm its structural integrity. Regulatory guidelines also emphasize thorough impurity profiling to comply with ICH standards.

Looking ahead, the integration of machine learning in retrosynthetic analysis could unlock novel routes to synthesize this compound more efficiently. Meanwhile, its potential applications in agricultural chemistry—such as crop protection agents—are being explored, leveraging its heterocyclic diversity to address emerging pest resistance.

In summary, 5-(6-Chloro-2-methylpyrimidin-4-yl)octahydrofuro[3,4-c]pyridine represents a compelling case study at the intersection of medicinal chemistry and process innovation. Its multifaceted utility underscores the importance of continued investment in specialty chemicals to fuel breakthroughs across life sciences.